3-(benzyloxy)-N-(2-methoxy-4-nitrophenyl)benzamide
Overview
Description
3-(benzyloxy)-N-(2-methoxy-4-nitrophenyl)benzamide, also known as BON, is a chemical compound that has been widely studied for its potential applications in scientific research. BON is a benzamide derivative that has shown promise as a tool for studying biological systems, particularly in the areas of neuroscience and cancer research.
Mechanism of Action
The exact mechanism of action of 3-(benzyloxy)-N-(2-methoxy-4-nitrophenyl)benzamide is not fully understood, but it is believed to act by binding to specific targets in biological systems. This binding can lead to changes in the activity of these targets, which can in turn affect cellular processes.
Biochemical and Physiological Effects:
3-(benzyloxy)-N-(2-methoxy-4-nitrophenyl)benzamide has been shown to have a number of biochemical and physiological effects in biological systems. For example, it has been shown to inhibit the activity of histone deacetylases, which can lead to changes in gene expression. It has also been shown to have anti-cancer effects, potentially by inhibiting the activity of certain enzymes involved in cancer growth.
Advantages and Limitations for Lab Experiments
One advantage of using 3-(benzyloxy)-N-(2-methoxy-4-nitrophenyl)benzamide in lab experiments is that it is a relatively small and simple molecule, which can make it easier to work with than larger and more complex compounds. Additionally, its fluorescent properties make it a useful tool for imaging biological systems. However, one limitation of 3-(benzyloxy)-N-(2-methoxy-4-nitrophenyl)benzamide is that its exact mechanism of action is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are many potential future directions for research on 3-(benzyloxy)-N-(2-methoxy-4-nitrophenyl)benzamide. One area of interest is in developing new methods for synthesizing 3-(benzyloxy)-N-(2-methoxy-4-nitrophenyl)benzamide and related compounds. Additionally, researchers may continue to explore the potential applications of 3-(benzyloxy)-N-(2-methoxy-4-nitrophenyl)benzamide in areas such as neuroscience and cancer research. Finally, further studies may be needed to fully understand the mechanism of action of 3-(benzyloxy)-N-(2-methoxy-4-nitrophenyl)benzamide and how it interacts with biological systems.
Scientific Research Applications
3-(benzyloxy)-N-(2-methoxy-4-nitrophenyl)benzamide has been used in a number of scientific research applications, including as a fluorescent probe for imaging biological systems. It has also been used as a tool for studying the activity of enzymes such as histone deacetylases, which are involved in regulating gene expression.
properties
IUPAC Name |
N-(2-methoxy-4-nitrophenyl)-3-phenylmethoxybenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N2O5/c1-27-20-13-17(23(25)26)10-11-19(20)22-21(24)16-8-5-9-18(12-16)28-14-15-6-3-2-4-7-15/h2-13H,14H2,1H3,(H,22,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WQQBDPQGJHTZKI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)[N+](=O)[O-])NC(=O)C2=CC(=CC=C2)OCC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N2O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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